Cas no 2138141-16-7 (1-(tert-butoxy)carbonylcyclooctane-1-carboxylic acid)

• Product Name: 1-(tert-butoxy)carbonylcyclooctane-1-carboxylic acid
• CAS No: 2138141-16-7
• MF: C₁₄H₂₄O₄
• MW: 256.337965011597
• CID: 5961568
• PubChem ID: 165470117
• Update Time: 2025-05-19

1-(tert-butoxy)carbonylcyclooctane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(tert-butoxy)carbonylcyclooctane-1-carboxylic acid
• 1-[(tert-butoxy)carbonyl]cyclooctane-1-carboxylic acid
• 2138141-16-7
• EN300-1083865

• Inchi： 1S/C14H24O4/c1-13(2,3)18-12(17)14(11(15)16)9-7-5-4-6-8-10-14/h4-10H2,1-3H3,(H,15,16)
• InChI Key： ZLFDGXGGPRBBFR-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(C1(C(=O)O)CCCCCCC1)=O

Computed Properties

• Exact Mass: 256.16745924g/mol
• Monoisotopic Mass: 256.16745924g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 63.6Ų

Additional information on 1-(tert-butoxy)carbonylcyclooctane-1-carboxylic acid

Introduction to 1-(tert-butoxy)carbonylcyclooctane-1-carboxylic acid (CAS No. 2138141-16-7)

1-(tert-butoxy)carbonylcyclooctane-1-carboxylic acid, identified by the chemical abstracts service number 2138141-16-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and synthetic biology. This compound belongs to the class of carboxylic acid derivatives, characterized by the presence of a tert-butoxycarbonyl (Boc) protecting group attached to a cyclooctane backbone. The Boc group is widely employed in peptide synthesis and drug development due to its stability under various reaction conditions and its ability to protect the carbonyl group of amino acids during synthetic processes.

The cycloalkane moiety in 1-(tert-butoxy)carbonylcyclooctane-1-carboxylic acid contributes to its unique physicochemical properties, including moderate solubility in organic solvents and a favorable balance between reactivity and stability. These characteristics make it a valuable intermediate in the synthesis of more complex molecules, particularly in the development of novel therapeutic agents. The compound’s structural motif has been explored in various research contexts, where its rigid cyclic framework serves as a scaffold for designing bioactive molecules with specific spatial orientations.

In recent years, advancements in medicinal chemistry have highlighted the importance of cycloalkane derivatives in drug design. The cyclooctane ring, in particular, has been investigated for its potential applications in creating orally bioavailable compounds with enhanced metabolic stability. This has led to increased interest in 1-(tert-butoxy)carbonylcyclooctane-1-carboxylic acid as a building block for synthesizing pharmacologically relevant molecules. Researchers have leveraged its structural features to develop inhibitors targeting enzyme active sites or modulators of protein-protein interactions, where precise steric constraints are critical for efficacy.

The Boc protecting group on 1-(tert-butoxy)carbonylcyclooctane-1-carboxylic acid is particularly noteworthy, as it provides an orthogonal protection strategy for carboxylate functionalities during multi-step syntheses. This protective feature is essential in complex peptide or peptidomimetic drug candidates, where selective deprotection steps are required to achieve the desired molecular architecture. The stability of the Boc group under basic conditions but its facile removal under acidic conditions makes it an indispensable tool for synthetic chemists.

Recent studies have demonstrated the utility of 1-(tert-butoxy)carbonylcyclooctane-1-carboxylic acid in the development of novel immunomodulatory agents. The cycloalkyl scaffold has been shown to interact favorably with biological targets, particularly those involved in immune signaling pathways. For instance, derivatives of this compound have been investigated as potential inhibitors of cytokine production or as modulators of immune cell trafficking. The Boc-protected derivative serves as a precursor for synthesizing these immunomodulators while maintaining structural integrity throughout the synthetic process.

The compound’s application extends beyond pharmaceuticals into materials science and agrochemicals. Its unique combination of steric bulk and functional versatility makes it a candidate for designing novel polymers or specialty chemicals with tailored properties. Researchers have explored its incorporation into polymer backbones to enhance material stability or to create functionalized surfaces for biomedical applications.

From a synthetic chemistry perspective, 1-(tert-butoxy)carbonylcyclooctane-1-carboxylic acid exemplifies the importance of heterocyclic compounds as versatile intermediates. The cyclooctane ring provides a rigid framework that can be modified at various positions to introduce diverse functional groups, while the Boc protection ensures controlled reactivity during synthesis. This balance has enabled the construction of increasingly complex molecules with applications spanning multiple disciplines.

In conclusion, 1-(tert-butoxy)carbonylcyclooctane-1-carboxylic acid (CAS No. 2138141-16-7) represents a significant advancement in synthetic and medicinal chemistry. Its unique structural features and functional attributes make it a valuable tool for researchers developing novel therapeutics, materials, and specialty chemicals. As scientific understanding continues to evolve, further exploration of this compound’s potential will undoubtedly yield new insights and applications across multiple scientific domains.